Dehydrotolvaptan
Dehydrotolvaptan
Brand Name:
Vulcanchem
CAS No.:
137973-76-3
VCID:
VC20867071
InChI:
InChI=1S/C26H23ClN2O3/c1-16-6-3-4-7-20(16)25(31)28-19-10-11-21(17(2)14-19)26(32)29-13-5-8-24(30)22-15-18(27)9-12-23(22)29/h3-4,6-7,9-12,14-15H,5,8,13H2,1-2H3,(H,28,31)
SMILES:
CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)N3CCCC(=O)C4=C3C=CC(=C4)Cl)C
Molecular Formula:
C26H23ClN2O3
Molecular Weight:
446.9 g/mol
Dehydrotolvaptan
CAS No.: 137973-76-3
Cat. No.: VC20867071
Molecular Formula: C26H23ClN2O3
Molecular Weight: 446.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 137973-76-3 |
|---|---|
| Molecular Formula | C26H23ClN2O3 |
| Molecular Weight | 446.9 g/mol |
| IUPAC Name | N-[4-(7-chloro-5-oxo-3,4-dihydro-2H-1-benzazepine-1-carbonyl)-3-methylphenyl]-2-methylbenzamide |
| Standard InChI | InChI=1S/C26H23ClN2O3/c1-16-6-3-4-7-20(16)25(31)28-19-10-11-21(17(2)14-19)26(32)29-13-5-8-24(30)22-15-18(27)9-12-23(22)29/h3-4,6-7,9-12,14-15H,5,8,13H2,1-2H3,(H,28,31) |
| Standard InChI Key | VENGMROMZOKURN-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)N3CCCC(=O)C4=C3C=CC(=C4)Cl)C |
| Canonical SMILES | CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)N3CCCC(=O)C4=C3C=CC(=C4)Cl)C |
| Appearance | Powder |
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